Cas no 259214-58-9 ((1R,2S)-1-Amino-2-ethenylcyclopropanecarboxylic acidmethyl esterHydrochloride)

• Product Name: (1R,2S)-1-Amino-2-ethenylcyclopropanecarboxylic acidmethyl esterHydrochloride
• CAS No: 259214-58-9
• MF: C₇H₁₂ClNO₂
• MW: 177.628681182861
• MDL: MFCD10688296
• CID: 67289
• PubChem ID: 11355819
• Update Time: 2025-10-28

(1R,2S)-1-Amino-2-ethenylcyclopropanecarboxylic acidmethyl esterHydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R,2S)-1-Amino-2-ethenylcyclopropanecarboxylic acid methyl ester hydrochloride
• (1R,2S)-METHYL 1-AMINO-2-VINYLCYCLOPROPANECARBOXYLATE HCL
• (1R,2S)-Methyl 1-amino-2-vinylcyclopropanecarboxylate hydrochloride
• CYCLOPROPANECARBOXYLIC ACID, 1-AMINO-2-ETHENYL-, METHYL ESTER, (HYDROCHLORIDE) (1:1), (1R,2S)-
• Cyclopropanecarboxylic acid, 1-amino-2-ethenyl-, methyl ester, hydrochloride
• methyl (1R,2S)-1-amino-2-ethenylcyclopropane-1-carboxylate,hydrochloride
• Cyclopropanecarboxylic acid,1-amino-2-ethenyl-,methyl ester,hydrochloride,(1R,2S)
• S14-2535
• (1R,2S)-1-amino-2-vinylcyclopropane carboxylic acid methyl ester hydrochloride
• SCHEMBL1255380
• Methyl (1R,2S)-1-amino-2-ethenylcyclopropane-1-carboxylate--hydrogen chloride (1/1)
• (1R,2S)-METHYL1-AMINO-2-VINYLCYCLOPROPANECARBOXYLATEHYDROCHLORIDE
• LSHLWAMYTKXJPL-HCSZTWNASA-N
• methyl (1R,2S)-1-amino-2-vinylcyclopropanecarboxylate hydrochloride
• (1 R,2 S)-1 -amino-2-vinylcyclopropane carboxylic acid methyl ester hydrochloride
• (1R, 2S)-1-amino-2-vinylcyclopropane carboxylic acid methyl ester hydrochloride
• methyl (1R,2S)-1-amino-2-ethenylcyclopropane-1-carboxylate;hydrochloride
• AKOS024464164
• 259214-58-9
• methyl (1R, 2S)-1-amino-2-ethenylcyclopropane-1-carboxylate;hydrochloride
• DTXSID70463300
• (1R,2S)-1-Amino-2-ethenylcyclopropanecarboxylic acidmethyl esterHydrochloride

• MDL： MFCD10688296
• Inchi： 1S/C7H11NO2.ClH/c1-3-5-4-7(5,8)6(9)10-2;/h3,5H,1,4,8H2,2H3;1H/t5-,7-;/m1./s1
• InChI Key： LSHLWAMYTKXJPL-HCSZTWNASA-N
• SMILES： Cl.O(C)C([C@]1(C[C@H]1C=C)N)=O

Computed Properties

• Exact Mass: 177.05600
• Monoisotopic Mass: 177.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Melting Point: 115-118 ºC
• PSA: 52.32000
• LogP: 1.56510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (1R,2S)-1-Amino-2-ethenylcyclopropanecarboxylic acidmethyl esterHydrochloride

Introduction to (1R,2S)-1-Amino-2-Ethenylcyclopropanecarboxylic Acid Methyl Ester Hydrochloride (CAS No. 259214-58-9)

(1R,2S)-1-Amino-2-Ethenylcyclopropanecarboxylic Acid Methyl Ester Hydrochloride, with the CAS registry number 259214-58-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The molecule consists of a cyclopropane ring substituted with an amino group at position 1 and an ethenyl group at position 2, along with a carboxylic acid methyl ester moiety. The hydrochloride salt form indicates that the compound is typically used in its protonated form, which may enhance its solubility and stability under certain conditions.

The synthesis of this compound involves a series of intricate organic reactions, including alkylation, cyclization, and esterification steps. Recent advancements in asymmetric synthesis have enabled the selective formation of the (1R,2S) stereoisomer, which is critical for its biological activity. Researchers have employed various catalysts, such as chiral transition metal complexes and organocatalysts, to achieve high enantioselectivity during the synthesis process. These methods not only improve the yield but also reduce the environmental impact by minimizing the use of hazardous reagents.

In terms of biological activity, (1R,2S)-1-Amino-2-Ethenylcyclopropanecarboxylic Acid Methyl Ester Hydrochloride has shown promising results in preclinical studies. It exhibits potent inhibitory effects on certain enzymes involved in metabolic pathways, making it a potential candidate for the treatment of metabolic disorders. Additionally, studies have demonstrated its ability to modulate ion channels, which could be explored for its role in neurodegenerative diseases or cardiovascular conditions.

The compound's pharmacokinetic properties have been extensively studied to evaluate its suitability as an orally administered drug. Research indicates that it has moderate bioavailability due to efficient absorption in the gastrointestinal tract and limited first-pass metabolism. However, further studies are required to optimize its pharmacokinetic profile for clinical use.

Recent research has also focused on the environmental impact of this compound. Studies have shown that it undergoes rapid biodegradation under aerobic conditions, reducing its persistence in the environment. This finding is crucial for regulatory compliance and sustainable drug development practices.

In conclusion, (1R,2S)-1-Amino-2-Ethenylcyclopropanecarboxylic Acid Methyl Ester Hydrochloride (CAS No. 259214-58-9) represents a promising molecule with diverse applications in pharmaceutical research. Its unique structure, coupled with advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool in drug discovery efforts.